10-(3-methoxyphenyl)-6,7,8,10-tetrahydro-5H-indeno[1,2-b]quinoline-9,11-dione

• Molecular Formula: C23H19NO3
• Molecular Weight: 357.4 g/mol
• IUPAC Name: 10-(3-methoxyphenyl)-6,7,8,10-tetrahydro-5H-indeno[1,2-b]quinoline-9,11-dione
• InChI: InChI=1S/C23H19NO3/c1-27-14-7-4-6-13(12-14)19-20-17(10-5-11-18(20)25)24-22-15-8-2-3-9-16(15)23(26)21(19)22/h2-4,6-9,12,19,24H,5,10-11H2,1H3
• InChI Key: AZAOPXCUWDXTQL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2C3=C(CCCC3=O)NC4=C2C(=O)C5=CC=CC=C54

Description

10-(3-methoxyphenyl)-6,7,8,10-tetrahydro-5H-indeno[1,2-b]quinoline-9,11-dione is a complex organic compound that belongs to the class of indenoquinoline derivatives. These compounds are known for their diverse biological activities and potential applications in medicinal chemistry. The structure of this compound includes a quinoline core fused with an indene ring system, which is further substituted with a methoxyphenyl group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 10-(3-methoxyphenyl)-6,7,8,10-tetrahydro-5H-indeno[1,2-b]quinoline-9,11-dione can be achieved through a multi-step process involving the condensation of aromatic aldehydes, indan-1,3-dione, and other reagents. One efficient method involves the use of a one-pot, three-component reaction under microwave irradiation or conventional heating . The reaction typically employs enaminones as intermediates, which undergo Michael addition followed by intramolecular cyclization to form the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve the use of heterogeneous catalysts such as CuO supported on a zeolite-Y catalyst. The reaction is carried out in ethanol under reflux conditions to ensure high yields and purity .

Chemical Reactions Analysis

Types of Reactions

10-(3-methoxyphenyl)-6,7,8,10-tetrahydro-5H-indeno[1,2-b]quinoline-9,11-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinoline derivatives.

Reduction: Reduction reactions can yield tetrahydroquinoline derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce different functional groups into the molecule.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. The reactions are typically carried out under controlled temperature and pH conditions to ensure selectivity and yield.

Major Products Formed

The major products formed from these reactions include various substituted quinoline and indenoquinoline derivatives, which can exhibit different biological activities and properties.

Scientific Research Applications

10-(3-methoxyphenyl)-6,7,8,10-tetrahydro-5H-indeno[1,2-b]quinoline-9,11-dione has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Studied for its potential as a bioactive compound with antimicrobial, anticancer, and anti-inflammatory properties.

Medicine: Investigated for its potential use in drug development, particularly for targeting specific biological pathways and molecular targets.

Industry: Utilized in the development of new materials and chemical processes due to its unique structural properties.

Mechanism of Action

The mechanism of action of 10-(3-methoxyphenyl)-6,7,8,10-tetrahydro-5H-indeno[1,2-b]quinoline-9,11-dione involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in cancer cell proliferation or modulate inflammatory pathways .

Comparison with Similar Compounds

Similar Compounds

Indeno[1,2-b]quinoline-9,11-dione: A closely related compound with similar structural features but lacking the methoxyphenyl group.

Quinoline derivatives: Compounds with a quinoline core, which may exhibit different biological activities depending on their substitution patterns.

Acridine derivatives: Structurally similar compounds with a fused ring system, known for their anticancer and antimicrobial properties.

Uniqueness

The uniqueness of 10-(3-methoxyphenyl)-6,7,8,10-tetrahydro-5H-indeno[1,2-b]quinoline-9,11-dione lies in its specific substitution pattern and the presence of the methoxyphenyl group, which can enhance its biological activity and selectivity for certain molecular targets.